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Compound of Interest

Compound Name: 1,2-Epoxy-5-hexene

Cat. No.: B051907

An In-depth Technical Guide to 1,2-Epoxy-5-hexene

This guide provides a comprehensive overview of the physical and chemical properties of 1,2-
Epoxy-5-hexene, tailored for researchers, scientists, and professionals in drug development. It
includes detailed data, experimental protocols, and visualizations to support its application in
research and synthesis.

Physical and Chemical Properties

1,2-Epoxy-5-hexene, also known as 3-butenyloxirane, is a versatile chemical intermediate.[1]
It is a clear, colorless to slightly yellow liquid.[1][2] Its unique structure, containing both an
epoxide and a terminal alkene, makes it a valuable building block in organic synthesis.[1] This
compound is soluble in organic solvents with limited solubility in water.[1] For stability, it should
be stored in a refrigerator under dry conditions.[3][4]

Physical Properties Data

The quantitative physical properties of 1,2-Epoxy-5-hexene are summarized in the table below
for easy reference.
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Property Value

Molecular Formula CeH100

Molecular Weight 98.14 g/mol [2]

Boiling Point 118 - 121 °C[2][3][5]

Density 0.87 g/mL at 25 °C[2][5]

Refractive Index (n20/D) 1.425[2][5]

Flash Point 15-16 °C (59 - 60.8 °F)[1][3][4]
Appearance Clear colorless to slightly yellow liquid[1][2]
Storage Temperature 2 - 8°C[5]

Chemical Properties and Reactivity

1,2-Epoxy-5-hexene is a reactive compound used as a monomer for producing polymers like
epoxy resins and as a starting material for pharmaceutical intermediates and specialty
chemicals.[1] Its reactivity is characterized by the dual functionality of the epoxide ring and the
vinyl group.

o Reactivity: The epoxide ring can undergo various ring-opening reactions, making it a
valuable precursor in synthesis.[1] It is incompatible with strong oxidizing agents, strong
acids, and strong bases.[3] The compound is also sensitive to moisture.[3]

» Stability and Hazards: It is a highly flammable liquid and vapor.[1][3][€] It is toxic if swallowed
and is suspected of causing genetic defects and cancer.[1][3] Due to its flammability, it
should be kept away from heat, sparks, open flames, and other ignition sources.[3][6]
Precautionary measures against static discharge are necessary during handling.[3][6]

Experimental Protocols: Synthesis

Described below are two primary routes for the synthesis of chiral (R)-(+)-1,2-Epoxy-5-
hexene, a key building block in various asymmetric syntheses.[7][8]
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Route 1: Epoxidation of 1,5-Hexadiene and Hydrolytic
Kinetic Resolution

This two-step approach begins with the synthesis of racemic 1,2-Epoxy-5-hexene, followed by
a resolution step to isolate the desired enantiomer.[7][8]

Step 1: Synthesis of Racemic 1,2-Epoxy-5-hexene (1-rac)

o Materials: 1,5-hexadiene, meta-chloroperoxybenzoic acid (nCPBA), dichloromethane
(DCM), 2N sodium hydroxide (NaOH) solution.

e Procedure:

o A mixture of 1,5-hexadiene (150 g) and DCM (5 vol) is cooled to 0 °C in a suitable reactor.

[8]

o mMCPBA (210 g) is added portionwise over approximately 50 minutes, maintaining the
temperature at 0 °C.[8]

o The resulting suspension is stirred at 0 °C for an additional 3 hours.[8]
o The reaction is quenched by the addition of a 2N aqueous solution of NaOH.[8]

o The product, racemic epoxide 1-rac, is isolated from the organic phase. Distillation can be
performed to purify the product, with isolated yields reported around 71%.[7][8]

Step 2: Hydrolytic Kinetic Resolution of 1-rac

o Materials: Racemic epoxide (1-rac), (salen)Co(ll) catalyst (0.5 mol%), acetic acid (AcOH, 2
mol%), tetrahydrofuran (THF), and water (0.55 equiv).

e Procedure:

o The reaction is performed with (salen)Co(ll), AcOH, THF, and water at a temperature
ranging from 0 °C to room temperature.[7]

o The reaction progress is monitored by chiral Gas Chromatography (GC).[7]
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o This resolution affords (R)-(+)-1,2-epoxy-5-hexene in overall yields of 24—-30% after

purification by vacuum distillation.[7][8]

Route 2: Synthesis from (R)-Epichlorohydrin

This alternative approach provides a higher overall yield of the desired chiral epoxide.[7][8]

» Materials: (R)-epichlorohydrin, allylmagnesium chloride (allyIMgCl), sodium hydroxide
(NaOH).

e Procedure:

o The process starts with the epoxide ring-opening of (R)-epichlorohydrin using allyIMgCI.[7]
[8]

o This is followed by a ring-closure reaction mediated by NaOH.[7][8]

o This two-step process results in an overall isolated yield of 55-60% for R-(+)-1,2-epoxy-5-

hexene with high purity.[7][8]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to 1,2-Epoxy-

5-hexene.
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Caption: Workflow for the synthesis of racemic 1,2-Epoxy-5-hexene.
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Caption: Comparative logical pathways for chiral synthesis.

Spectroscopic Data

Spectroscopic data for 1,2-Epoxy-5-hexene is available, which is crucial for its identification
and characterization in experimental settings. This includes:

1H NMR[L][2][9]

13C NMR[1]

IR[1]

Mass Spectrometry[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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